3-Cyclopropoxy-5-(methylthio)benzamide

• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methylsulfanylbenzamide
• InChI: InChI=1S/C11H13NO2S/c1-15-10-5-7(11(12)13)4-9(6-10)14-8-2-3-8/h4-6,8H,2-3H2,1H3,(H2,12,13)
• InChI Key: ZVXGRHSYCYPZNR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=CC(=C1)OC2CC2)C(=O)N

Description

3-Cyclopropoxy-5-(methylthio)benzamide is a benzamide derivative characterized by a cyclopropoxy group at the 3-position and a methylthio group at the 5-position of the benzene ring. Benzamide derivatives are widely studied for their pharmacological and agrochemical applications due to their structural versatility and tunable substituent effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-(methylthio)benzamide typically involves the reaction of 3-cyclopropoxy-5-(methylthio)benzoic acid with an appropriate amine derivative. The reaction is usually carried out in the presence of a base such as triethylamine (TEA) and a solvent like tetrahydrofuran (THF). The reaction conditions may vary, but the general procedure involves heating the reaction mixture to facilitate the formation of the desired benzamide compound .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-(methylthio)benzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The purification of the final product is typically achieved through recrystallization or chromatographic techniques .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-(methylthio)benzamide can undergo various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the benzamide can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), m-chloroperbenzoic acid (m-CPBA)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles such as amines, thiols, or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones

Reduction: Formation of amines

Substitution: Formation of substituted benzamides

Scientific Research Applications

3-Cyclopropoxy-5-(methylthio)benzamide has various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antibacterial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-(methylthio)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific biological or chemical context .

Comparison with Similar Compounds

Key Observations :

• Substituent Position : The 3-position is frequently modified in bioactive benzamides. For example:
  • Compound 30 () uses a 3-methylthio group for adenylyl cyclase inhibition.
  • Propachlor () employs 3,5-dichloro substituents for herbicidal activity.
  • The cyclopropoxy group in the target compound may enhance lipophilicity or steric effects compared to halogens or alkylthio groups.
• Synthetic Complexity: Compound 30’s synthesis involves coupling 3-(methylthio)benzoic acid with a pyrimidinone intermediate using BTFFH (bis(tetrafluoroborate) carbodiimide-hexafluorophosphate) . In contrast, neuroleptic benzamides like amisulpride often require sulfonylation or alkylation steps .

2.2 Pharmacological and Agrochemical Implications

• Neuroleptic Benzamides : Amisulpride and sulpiride act as dopamine D2/D3 receptor antagonists, where substituents like methoxy or sulfonyl groups dictate receptor affinity . The methylthio group in 3-cyclopropoxy-5-(methylthio)benzamide may confer distinct pharmacokinetic properties (e.g., metabolic stability) compared to neuroleptics.
• Herbicidal Activity: Propachlor’s 3,5-dichloro substitution disrupts plant cell division, a mechanism less likely in the target compound due to its non-halogenated substituents .

2.3 Physicochemical Properties (Inferred)

• Steric Effects : The cyclopropane ring introduces steric hindrance, which may limit binding to certain enzyme active sites compared to smaller substituents like chlorine.